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Compound of Interest

Compound Name: NBI-27914 hydrochloride

Cat. No.: B560224 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of NBI-27914 hydrochloride, a selective, non-peptide corticotropin-releasing factor 1 (CRF1)

receptor antagonist. Adherence to these guidelines is essential for ensuring personnel safety

and maintaining a secure laboratory environment.

Essential Safety and Handling Protocols
While NBI-27914 hydrochloride may not be classified as hazardous under EC Directives, its

potent pharmacological activity necessitates careful handling to prevent accidental exposure.[1]

Standard laboratory procedures for handling potent compounds should be rigorously followed.

1. Engineering Controls: Primary containment is the first line of defense. All handling of solid

NBI-27914 hydrochloride should be conducted in a certified chemical fume hood to minimize

inhalation risk. For procedures with a higher risk of aerosolization, such as weighing or

preparing stock solutions, the use of a containment system like a glove box is recommended.

2. Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory for all

personnel handling NBI-27914 hydrochloride.
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PPE Component Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves. Double

gloving is recommended.

Prevents skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from splashes or

airborne particles.

Lab Coat
A fully buttoned lab coat with

tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for large

quantities or if engineering

controls are insufficient.

Prevents inhalation of the

compound, especially in

powder form.

3. Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. The designated

handling area within the fume hood should be clean and uncluttered.

Weighing: To minimize the dispersion of fine powder, weigh the compound carefully. Use of

an anti-static weigh boat can be beneficial.

Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid

splashing. NBI-27914 hydrochloride is soluble in ethanol and DMSO.[1]

Spill Management: In the event of a spill, cordon off the area. For small spills, gently cover

with an absorbent material, then carefully sweep the material into a designated waste

container. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Disposal Plan
Proper disposal of NBI-27914 hydrochloride and any contaminated materials is critical to

prevent environmental contamination.
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Waste Segregation: All materials that have come into contact with NBI-27914
hydrochloride, including gloves, weigh boats, pipette tips, and excess compound, should be

collected in a clearly labeled, sealed container for hazardous waste.

Disposal Method: As a chlorinated organic compound with potent pharmacological activity,

high-temperature incineration by a licensed hazardous waste disposal service is the

recommended method of disposal. This ensures the complete destruction of the active

compound. Do not dispose of NBI-27914 hydrochloride down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for NBI-27914 hydrochloride:

Property Value Source

Molecular Weight 470.66 g/mol [1]

Formula C₁₈H₂₀Cl₄N₄·HCl [1]

Purity ≥98% [1]

Solubility
Soluble to 100 mM in ethanol

and DMSO
[1]

Storage Store at room temperature. [1]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of NBI-
27914 hydrochloride from receipt to disposal.
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Safe Handling Workflow for NBI-27914 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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